Cas no 347841-42-3 (Hexadecyltrimethylammonium Bromide-d33)

• Product Name: Hexadecyltrimethylammonium Bromide-d33
• CAS No: 347841-42-3
• MF: C₁₉H₄₂BrN
• MW: 397.650821208954
• CID: 302694
• PubChem ID: 131698527
• Update Time: 2025-05-23

Hexadecyltrimethylammonium Bromide-d33 Chemical and Physical Properties

Names and Identifiers

• 1-Hexadecan-1,1,2,2,3,3,4,4,5,5,6,6,7,7,8,8,9,9,10,10,11,11,12,12,13,13,14,14,15,15,16,16,16-d33-aminium,N,N,N-trimethyl-, bromide (1:1)
• Hexadecyltrimethylammonium Bromide-d33
• 1-Hexadecan-1,1,2,2,3,3,4,4,5,5,6,6,7,7,8,8,9,9,10,10,11,11,12,12,13,13,14,14,15,15,16,16,16-d33-aminium,N,N,N-trimethyl-, br
• HEXADECYL-D33 TRIMETHYLAMMONIUM BROMIDE
• n-Hexadecyl-d33-triMethylaMMoniuM BroMide
• 347841-42-3
• D98721
• 1,1,2,2,3,3,4,4,5,5,6,6,7,7,8,8,9,9,10,10,11,11,12,12-Tetracosadeuteriohexadecyl-tris(trideuteriomethyl)azanium;bromide

• Inchi： 1S/C19H42N.BrH/c1-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20(2,3)4;/h5-19H2,1-4H3;1H/q+1;/p-1/i2D3,3D3,4D3,8D2,9D2,10D2,11D2,12D2,13D2,14D2,15D2,16D2,17D2,18D2,19D2;
• InChI Key： LZZYPRNAOMGNLH-NKQDAPHUSA-M
• SMILES： [Br-].[N+](C([2H])([2H])[2H])(C([2H])([2H])[2H])(C([2H])([2H])[2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])CCCC

Computed Properties

• Exact Mass: 396.45700
• Monoisotopic Mass: 396.457
• Isotope Atom Count: 33
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 21
• Rotatable Bond Count: 15
• Complexity: 181
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0A^2

Experimental Properties

• PSA: 0.00000
• LogP: 3.17790

Additional information on Hexadecyltrimethylammonium Bromide-d33

Recent Advances in the Application of Hexadecyltrimethylammonium Bromide-d33 (CAS: 347841-42-3) in Chemical and Biomedical Research

Hexadecyltrimethylammonium Bromide-d33 (HTAB-d33), with the CAS number 347841-42-3, is a deuterated analog of the widely used cationic surfactant hexadecyltrimethylammonium bromide (HTAB). This compound has garnered significant attention in recent years due to its unique properties and applications in chemical and biomedical research. The incorporation of deuterium atoms enhances its utility in nuclear magnetic resonance (NMR) spectroscopy and other analytical techniques, providing researchers with a powerful tool for studying molecular interactions and dynamics.

Recent studies have highlighted the role of HTAB-d33 in membrane protein research. Its ability to solubilize and stabilize membrane proteins while minimizing signal interference in NMR experiments has made it a preferred choice for structural biology investigations. For instance, a 2023 study published in the Journal of Biomolecular NMR demonstrated the successful use of HTAB-d33 in the structural elucidation of a G-protein-coupled receptor (GPCR), a class of proteins notoriously difficult to study due to their instability in detergent-free environments.

In addition to its applications in structural biology, HTAB-d33 has shown promise in drug delivery systems. A recent publication in the International Journal of Pharmaceutics explored its use as a component in nanoemulsions for targeted drug delivery. The deuterated form allowed for precise tracking of the surfactant's distribution and behavior in vivo using mass spectrometry imaging, providing valuable insights into the optimization of drug delivery vehicles.

The synthesis and characterization of HTAB-d33 have also been the subject of recent investigations. Advanced techniques such as high-resolution mass spectrometry and 2H-NMR have been employed to ensure the purity and isotopic enrichment of the compound. These quality control measures are critical for its application in sensitive experimental setups where even minor impurities can lead to artifacts in data interpretation.

Looking ahead, researchers are exploring the potential of HTAB-d33 in emerging fields such as cryo-electron microscopy (cryo-EM) and single-molecule fluorescence spectroscopy. Its ability to maintain protein stability at low temperatures and under intense illumination makes it particularly suitable for these cutting-edge techniques. As the demand for high-resolution structural information grows, HTAB-d33 is poised to play an increasingly important role in advancing our understanding of complex biological systems.